N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H25N3O5S2/c1-30-17-8-11-19(21(14-17)31-2)20-15-32-23(24-20)25-22(27)16-6-9-18(10-7-16)33(28,29)26-12-4-3-5-13-26/h6-11,14-15H,3-5,12-13H2,1-2H3,(H,24,25,27)
• InChI Key: XUDZQAFCEPVXEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)OC
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.6 g/mol

Description

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as DMTB, is a compound that has been used in scientific research for its potential therapeutic properties. DMTB belongs to the class of benzamide derivatives and has been found to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic properties.

Mechanism of Action

Target of Action

The primary target of this compound is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin plays a crucial role in cell division, and its inhibition can lead to cell cycle arrest and apoptosis .

Mode of Action

The compound interacts with tubulin by binding to its colchicine binding site , thereby inhibiting tubulin polymerization . This disrupts the formation and function of microtubules, leading to cell cycle arrest and ultimately cell death .

Biochemical Pathways

The inhibition of tubulin polymerization affects the mitotic spindle assembly , a structure necessary for chromosome segregation during cell division . This disruption leads to cell cycle arrest at the G2/M phase , preventing the cell from dividing .

Pharmacokinetics

These processes can affect the compound’s bioavailability and its overall pharmacokinetic profile .

Result of Action

The result of the compound’s action is the inhibition of cell proliferation . By disrupting tubulin dynamics and causing cell cycle arrest, the compound effectively inhibits the growth of cancer cells .

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide in lab experiments include its anti-inflammatory, anti-cancer, and anti-fibrotic properties, as well as its low toxicity and high selectivity towards cancer cells. However, the limitations of using N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

For the research on N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide include the development of more efficient synthesis methods, the investigation of its potential therapeutic properties in other diseases such as diabetes and cardiovascular diseases, and the optimization of its pharmacokinetic and pharmacodynamic properties. In addition, the development of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide derivatives with improved solubility and selectivity towards specific targets could also be explored.
In conclusion, N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a compound that has shown potential therapeutic properties in scientific research. Its anti-inflammatory, anti-cancer, and anti-fibrotic properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide involves the reaction of 2,4-dimethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form 4-(2,4-dimethoxyphenyl)thiazol-2-amine. The resulting compound is then reacted with 4-(piperidin-1-ylsulfonyl)benzoyl chloride to form N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide.

Scientific Research Applications

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. It has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. In addition, N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide has been found to exhibit anti-fibrotic properties by inhibiting the production of collagen and reducing the deposition of extracellular matrix proteins.